2-methoxy-5-{[4-(4-nitrophenyl)-1-piperazinyl]methyl}phenol

• IUPAC Name: 2-methoxy-5-[[4-(4-nitrophenyl)piperazin-1-yl]methyl]phenol
• InChI: InChI=1S/C18H21N3O4/c1-25-18-7-2-14(12-17(18)22)13-19-8-10-20(11-9-19)15-3-5-16(6-4-15)21(23)24/h2-7,12,22H,8-11,13H2,1H3
• InChI Key: XGCLKKXNMAPOLX-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CN2CCN(CC2)C3=CC=C(C=C3)[N+](=O)[O-])O
• Molecular Formula: C18H21N3O4
• Molecular Weight: 343.4 g/mol

Description

2-methoxy-5-{[4-(4-nitrophenyl)-1-piperazinyl]methyl}phenol, also known as MNPN, is a chemical compound that has been extensively studied for its potential applications in the field of neuroscience. It is a potent agonist of the serotonin 5-HT1A receptor and has been shown to have a variety of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2-methoxy-5-{[4-(4-nitrophenyl)-1-piperazinyl]methyl}phenol is thought to involve its agonist activity at the serotonin 5-HT1A receptor. This receptor is involved in the regulation of mood, anxiety, and stress, and activation of the receptor is thought to produce anxiolytic and antidepressant effects.
Biochemical and Physiological Effects
2-methoxy-5-{[4-(4-nitrophenyl)-1-piperazinyl]methyl}phenol has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the release of serotonin in the brain, which may contribute to its anxiolytic and antidepressant effects. It has also been shown to increase the expression of brain-derived neurotrophic factor (BDNF), which is involved in the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

The advantages of using 2-methoxy-5-{[4-(4-nitrophenyl)-1-piperazinyl]methyl}phenol in lab experiments include its potent and selective agonist activity at the serotonin 5-HT1A receptor, as well as its well-characterized mechanism of action. However, limitations include its limited solubility in water and its potential toxicity at high doses.

Future Directions

For research on 2-methoxy-5-{[4-(4-nitrophenyl)-1-piperazinyl]methyl}phenol include further investigation of its potential therapeutic applications in the treatment of neurological disorders, as well as the development of more potent and selective agonists of the serotonin 5-HT1A receptor. Additionally, further research is needed to better understand the biochemical and physiological effects of 2-methoxy-5-{[4-(4-nitrophenyl)-1-piperazinyl]methyl}phenol and its potential for use in neuroscience research.

Synthesis Methods

The synthesis of 2-methoxy-5-{[4-(4-nitrophenyl)-1-piperazinyl]methyl}phenol involves the reaction of 4-nitrobenzylpiperazine with 2-methoxy-5-(chloromethyl)phenol in the presence of a base catalyst. The resulting compound is then reduced to 2-methoxy-5-{[4-(4-nitrophenyl)-1-piperazinyl]methyl}phenol using a palladium catalyst.

Scientific Research Applications

2-methoxy-5-{[4-(4-nitrophenyl)-1-piperazinyl]methyl}phenol has been used extensively in scientific research for its potential applications in the treatment of a variety of neurological disorders. It has been shown to have anxiolytic, antidepressant, and antipsychotic effects in animal models, suggesting that it may be useful in the treatment of anxiety, depression, and schizophrenia.